Cas no 172753-37-6 (Piperidine,1,1'-[(tetrahydro-1-oxido-2,5-thiophenediyl)bis(methylene)]bis-, (2a,5a)- (9CI))

Piperidine,1,1'-[(tetrahydro-1-oxido-2,5-thiophenediyl)bis(methylene)]bis-, (2a,5a)- (9CI) structure
172753-37-6 structure
Product Name:Piperidine,1,1'-[(tetrahydro-1-oxido-2,5-thiophenediyl)bis(methylene)]bis-, (2a,5a)- (9CI)
CAS No:172753-37-6
MF:C16H30N2OS
MW:298.487203121185
CID:228394
PubChem ID:3075189
Update Time:2025-04-19

Piperidine,1,1'-[(tetrahydro-1-oxido-2,5-thiophenediyl)bis(methylene)]bis-, (2a,5a)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Piperidine,1,1'-[(tetrahydro-1-oxido-2,5-thiophenediyl)bis(methylene)]bis-, (2a,5a)- (9CI)
    • 2,5-bis(piperidin-1-ylmethyl)thiolane 1-oxide
    • Piperidine, 1,1'-((tetrahydro-1-oxido-2,5-thiophenediyl)bis(methylene))bis-, (2-alpha,5-alpha)-
    • DTXSID10938204
    • (2-alpha,5-alpha)-2,5-Di(piperidinomethyl)-1-thiacyclopentane-1-oxide
    • 2,5-Bis[(piperidin-1-yl)methyl]-1lambda~4~-thiolan-1-one
    • 172753-37-6
    • Inchi: 1S/C16H30N2OS/c19-20-15(13-17-9-3-1-4-10-17)7-8-16(20)14-18-11-5-2-6-12-18/h15-16H,1-14H2
    • InChI Key: LLYAHBPUPWRFHA-UHFFFAOYSA-N
    • SMILES: S1(C(CN2CCCCC2)CCC1CN1CCCCC1)=O

Computed Properties

  • Exact Mass: 298.2081
  • Monoisotopic Mass: 298.20788476g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 42.8Ų

Experimental Properties

  • PSA: 23.55
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